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Molecular Profile & Functional Groups

VBATDT, or 6-(4-Vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol, is characterized by the

following key functional groups, which dictate its reactivity and application as an adhesive promoter [1] [2].

Property Description

CAS Number 88373-30-2 [1]

Molecular Formula C₁₅H₁₈N₄S₂ [1]

Molecular Weight 318.5 g/mol [1]

IUPAC Name 6-[(4-ethenylphenyl)methyl-propylamino]-1H-1,3,5-triazine-2,4-dithione [1]

Core Functional
Groups

1,3,5-Triazine ring, Dithiol/Thione groups, Vinylbenzyl group, Propylamino

chain [1] [2]

Reactivity & Tautomerism

The reactivity of VBATDT is primarily governed by its dithiol-dithione tautomerism and the presence of a

polymerizable vinyl group [1] [2].
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Feature Description & Role

Thione-Thiol
Tautomerism

Equilibrium between thione (=S) and thiol (-SH) forms; thione predominates in
neutral/acidic conditions, aiding storage stability [1] [2].

Thiol/Thione
Reactivity

Sulfur atoms act as nucleophiles, forming coordination bonds with metal
surfaces (e.g., Au, Ag, Cu, Pd) [3] [1] [2].

Vinyl Group
Reactivity

Undergoes free-radical copolymerization with methacrylate-based resins (e.g.,
dental composites), creating a durable polymer network [2].

The following diagram illustrates the core structure and the two primary reactions that underpin VBATDT's

function as an adhesive coupling agent.
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VBATDT reactivity involves tautomerism enabling metal bonding and vinyl group polymerization.

Experimental Protocols & Applications

VBATDT is extensively used as a key component in metal primers, often in combination with the phosphate

monomer MDP (10-methacryloyloxydecyl dihydrogen phosphate) to enhance bond strength and durability

between resins and various alloys [4] [5] [6].
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Protocol 1: Primer Application for Bond Strength Testing

This is a common methodology for evaluating the efficacy of VBATDT-containing primers on dental alloys

[5] [6].

Sample Preparation: Prepare disk-shaped metal specimens (e.g., 8-10 mm diameter, 1.5-2 mm

thickness) from the alloy of interest (Co-Cr, Au-Ag-Pd, Ti, etc.) [5] [7].
Surface Abrasion: Wet-ground all specimen surfaces with silicon carbide paper (e.g., up to 600-

1500 grit) to standardize surface roughness [5] [6].
Airborne-Particle Abrasion: Subject the bonding surface to abrasion with 50 µm aluminum oxide

particles for about 10 seconds at 0.5 MPa pressure to increase surface area and micromechanical
retention [5] [6].

Cleaning: Clean the specimens in an ultrasonic bath with distilled water or acetone for 5-10 minutes
to remove contaminants, then air-dry [3] [5].

Primer Application: Apply the VBATDT-containing primer (e.g., Alloy Primer, V-Primer) as a thin
layer to the metal surface using a disposable brush. Common primers include:

Alloy Primer: A combination of MDP and VBATDT in acetone [5] [6] [7].
V-Primer: Contains VBATDT as the sole functional monomer [5] [6].

Drying: Allow the solvent (acetone) to evaporate for about 60 seconds, and then use a gentle air
stream to ensure complete drying [4].

Bonding: Apply the resin luting agent or veneering composite according to the manufacturer's
instructions and light-polymerize [5] [6].

Aging and Testing: After storage in water (e.g., 24 hours at 37°C), subject the bonded specimens to
shear or microtensile bond strength testing [4] [5].

Protocol 2: Surface Characterization via XPS

X-ray Photoelectron Spectroscopy (XPS) is used to verify the chemical interaction between VBATDT and

metal surfaces [2].

Sample Preparation: Prepare high-purity metal disks (e.g., Copper). Wet-ground and polish the
surfaces to a mirror finish, then clean ultrasonically in acetone [3].

Primer Application: Apply a single drop of the VBATDT primer onto the polished metal surface. Use
unprimed surfaces as a control [3] [2].

Rinsing: Gently rinse the primed surfaces with acetone three times to remove any physically
adsorbed, unreacted monomer [3].

XPS Analysis: Analyze the primed and control surfaces using XPS. Key parameters [3]:
Source: Mg Kα X-ray source.
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Scans: Acquire wide spectrum (0-1200 eV) and narrow scans for relevant elemental peaks

(e.g., S 2p, C 1s, N 1s, O 1s, and metal-specific peaks).
Data Interpretation: A confirmed chemical bond is indicated by a shift in the binding energy of the S

2p peak compared to its position in the pure monomer, suggesting the formation of a metal-sulfur
bond [3] [2].

Key Findings and Efficacy

The combination of VBATDT and MDP in primers demonstrates synergistic effects.

Alloy Type Key Finding Citation

Co-Cr & Au-Ag-
Pd

"Alloy Primer" (MDP+VBATDT) showed significantly higher shear bond

strength than primers with only one functional monomer.

[5] [6]

Zirconia (Y-TZP) Primers with at least 0.5 wt% each of MDP and VBATDT yielded higher

initial bond strength. A minimum of 0.5 wt% per monomer is
recommended.

[4]

Noble Metals
(Au, Ag, Cu, Pd)

Primers with VBATDT effectively bond to noble metals, with bond
strength varying by metal type (e.g., higher on Cu and Ag).

[3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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